Cas no 1369494-61-0 (8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone)

• Product Name: 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone
• CAS No: 1369494-61-0
• MF: C₉H₉BrN₂O
• MW: 241.084561109543
• CID: 5189258
• Update Time: 2025-06-11

8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone Chemical and Physical Properties

Names and Identifiers

• 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone
• 8-Bromo-3-methyl-3,4-dihydroquinazolin-2(1H)-one
• 2(1H)-Quinazolinone, 8-bromo-3,4-dihydro-3-methyl-

• Inchi： 1S/C9H9BrN2O/c1-12-5-6-3-2-4-7(10)8(6)11-9(12)13/h2-4H,5H2,1H3,(H,11,13)
• InChI Key： KMTIAZLXWKZPGW-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2Br)CN(C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone

Professional Introduction to Compound with CAS No. 1369494-61-0 and Product Name: 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone

8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone (CAS No. 1369494-61-0) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazolinone class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of a bromine substituent at the 8-position and the specific arrangement of hydrogens and methyl groups contribute to its unique chemical properties, making it a valuable intermediate in the synthesis of more complex molecules.

The quinazolinone core is a privileged structure in drug discovery, with numerous derivatives exhibiting pharmacological activities ranging from anticancer to anti-inflammatory effects. The 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone compound, in particular, has been studied for its potential role in modulating various biological pathways. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets, providing insights into its mechanism of action.

In the context of modern drug development, the synthesis of 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone has been optimized to enhance yield and purity. The bromine atom at the 8-position serves as a versatile handle for further functionalization, allowing chemists to introduce additional groups that may enhance bioactivity. This flexibility has made it a popular choice for medicinal chemists working on hit-to-lead optimization.

One of the most compelling aspects of 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone is its potential application in oncology research. Quinazolinone derivatives have been shown to inhibit kinases and other enzymes involved in tumor growth and progression. Studies have demonstrated that compounds within this class can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in cancer cells. The brominated derivative, in particular, has shown promise in preclinical studies due to its improved solubility and metabolic stability compared to earlier analogs.

The synthesis of 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone typically involves multi-step organic reactions, starting from readily available precursors. The bromination step is critical and requires careful control to avoid over-bromination or side reactions. Advances in green chemistry have led to the development of more sustainable methods for bromination, using catalytic systems that minimize waste and energy consumption.

Recent research has also explored the pharmacokinetic properties of 8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for determining its clinical efficacy and safety profile. Computational models have been employed to predict these properties early in the drug discovery process, reducing the need for extensive experimental testing.

The quinazolinone scaffold has also been investigated for its antimicrobial properties. Certain derivatives have shown activity against resistant strains of bacteria and fungi, making them attractive candidates for developing new antibiotics. The bromine substituent may play a role in enhancing these effects by improving binding affinity to microbial targets.

In conclusion,8-bromo-3,4-dihydro-3-methyl-2(1H)-quinazolinone represents a promising compound with diverse applications in pharmaceutical research. Its unique structure and biological activity make it a valuable tool for developing new therapeutics targeting various diseases. As research continues to uncover new mechanisms of action and synthetic strategies, this compound is likely to remain at the forefront of drug discovery efforts.